Cas no 1214350-80-7 (3,6-Difluoro-2-iodopyridine)

• Product Name: 3,6-Difluoro-2-iodopyridine
• CAS No: 1214350-80-7
• MF: C₅H₂F₂IN
• MW: 240.977360248566
• CID: 4925838
• Update Time: 2025-05-21

3,6-Difluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-difluoro-2-iodopyridine
• 3,6-Difluoro-2-iodopyridine

• Inchi： 1S/C5H2F2IN/c6-3-1-2-4(7)9-5(3)8/h1-2H
• InChI Key： IRZACEVEENNQNA-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9

Additional information on 3,6-Difluoro-2-iodopyridine

Recent Advances in the Application of 3,6-Difluoro-2-iodopyridine (CAS: 1214350-80-7) in Chemical Biology and Pharmaceutical Research

3,6-Difluoro-2-iodopyridine (CAS: 1214350-80-7) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique reactivity profile. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and PET radiotracers. The presence of both fluorine and iodine substituents on the pyridine ring enables selective functionalization through cross-coupling reactions, making this compound particularly valuable for structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3,6-Difluoro-2-iodopyridine as a key intermediate in the synthesis of selective FGFR4 inhibitors. Researchers utilized Suzuki-Miyaura coupling reactions to introduce various aryl groups at the 2-position, followed by nucleophilic aromatic substitution of the 6-fluoro group to create a series of potent inhibitors with IC50 values in the low nanomolar range. The iodine atom at the 2-position proved crucial for achieving high coupling efficiency (>90% yield in most cases).

In radiopharmaceutical applications, 3,6-Difluoro-2-iodopyridine has shown promise as a precursor for 18F-labeled compounds. A recent publication in ACS Medicinal Chemistry Letters (2024) described its use in the synthesis of σ1 receptor ligands for neuroimaging. The compound's fluorine atoms served as leaving groups for nucleophilic aromatic substitution with [18F]fluoride, while the iodine enabled subsequent functionalization through palladium-catalyzed reactions. This dual functionality significantly streamlined the radiosynthesis process compared to traditional approaches.

Structural analyses of 3,6-Difluoro-2-iodopyridine derivatives have revealed interesting physicochemical properties. Density functional theory (DFT) calculations published in Physical Chemistry Chemical Physics (2023) indicate that the electron-withdrawing effects of the fluorine substituents enhance the reactivity of the iodine toward oxidative addition in cross-coupling reactions. This theoretical insight has guided the development of more efficient synthetic protocols, with several research groups reporting room-temperature coupling reactions that maintain excellent regioselectivity.

The compound's stability profile has also been investigated in recent pharmaceutical development studies. Accelerated stability testing under various pH conditions (reported in Molecular Pharmaceutics, 2024) demonstrated that 3,6-Difluoro-2-iodopyridine maintains >95% purity after 4 weeks at 40°C/75% relative humidity when properly stored. This stability makes it particularly suitable for use in multi-step synthetic routes where intermediate storage may be required.

Looking forward, several clinical candidates derived from 3,6-Difluoro-2-iodopyridine scaffolds are expected to enter Phase I trials in 2024-2025, particularly in oncology and CNS disorders. The compound's versatility in medicinal chemistry design, combined with recent advances in its synthetic applications, positions it as an increasingly important tool in drug discovery pipelines. Future research directions likely include exploration of its use in PROTACs development and as a handle for bioorthogonal chemistry applications.